Cas no 2138217-47-5 (N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}-2-(dimethylamino)acetamide)

• Product Name: N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}-2-(dimethylamino)acetamide
• CAS No: 2138217-47-5
• MF: C₁₄H₂₅N₅OS
• MW: 311.446201086044
• CID: 6445252
• PubChem ID: 165475820
• Update Time: 2025-07-15

N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}-2-(dimethylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• 2138217-47-5
• N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}-2-(dimethylamino)acetamide
• EN300-842630

• Inchi： 1S/C14H25N5OS/c1-10-7-19(8-11-6-16-14(15)21-11)5-4-12(10)17-13(20)9-18(2)3/h6,10,12H,4-5,7-9H2,1-3H3,(H2,15,16)(H,17,20)
• InChI Key： MLHKMAOZCUZOON-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1CN1CCC(C(C)C1)NC(CN(C)C)=O

Computed Properties

• Exact Mass: 311.17798161g/mol
• Monoisotopic Mass: 311.17798161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 103Ų

Additional information on N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}-2-(dimethylamino)acetamide

Introduction to N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}-2-(dimethylamino)acetamide (CAS No. 2138217-47-5)

N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}-2-(dimethylamino)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by the CAS number 2138217-47-5, belongs to a class of molecules that exhibit promising properties for therapeutic applications. The intricate architecture of this compound, featuring a piperidine ring, a thiazole moiety, and an amide functional group, makes it a subject of intense study for medicinal chemists and biologists.

The chemical structure of N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}-2-(dimethylamino)acetamide can be broken down into several key components that contribute to its reactivity and functionality. The piperidine ring is a common structural motif in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The thiazole ring, on the other hand, is a heterocyclic compound that is frequently found in natural products and pharmaceuticals, contributing to various biological activities including antimicrobial and anti-inflammatory effects.

The presence of the amide group in the molecule suggests potential interactions with biological systems, as amides are known to be important pharmacophores in many drugs. Additionally, the dimethylamino group enhances the basicity of the molecule, which can be crucial for its interaction with acidic biological targets. The overall molecular framework of this compound is designed to optimize its solubility and bioavailability, making it a candidate for further development into a therapeutic agent.

Recent research in the field of medicinal chemistry has highlighted the importance of structurally diverse molecules in drug discovery. N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}-2-(dimethylamino)acetamide exemplifies this trend by incorporating multiple pharmacophoric elements into a single molecular entity. This approach has led to the discovery of several novel compounds with improved pharmacological profiles compared to traditional drugs.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. The piperidine and thiazole moieties are known to have neuroactive properties, making this molecule a promising candidate for further investigation. Studies have shown that similar compounds can modulate neurotransmitter systems, which could be beneficial in conditions such as depression, anxiety, and neurodegenerative diseases. The dimethylamino group further enhances the potential for central nervous system activity by increasing the lipophilicity of the molecule.

In addition to its neurological potential, N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}-2-(dimethylamino)acetamide has shown promise in other therapeutic areas. Its structural features suggest that it may have antimicrobial properties due to the presence of the thiazole ring, which is known to be effective against various bacterial and fungal pathogens. Furthermore, the amide group could contribute to anti-inflammatory effects by interacting with inflammatory pathways.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis have been employed to facilitate key transformations, highlighting the importance of modern chemical methodologies in drug development.

As research continues to uncover new applications for N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-y^l}-2-(dimethylalmino)acetamide (CAS No. 2138217-47-5), it is expected that this compound will play an increasingly important role in pharmaceutical development. Its unique structure and versatile biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly contribute to advancements in medicine and healthcare.